Cas no 5505-62-4 (Decanedioic acid,aluminum salt (3:2))

• Product Name: Decanedioic acid,aluminum salt (3:2)
• CAS No: 5505-62-4
• MF: C₃₀H₄₈Al₂O₁₂
• MW: 654.658008575439
• CID: 369423
• PubChem ID: 79641
• Update Time: 2025-04-19

Decanedioic acid,aluminum salt (3:2) Chemical and Physical Properties

Names and Identifiers

• Decanedioic acid,aluminum salt (3:2)
• aluminium sebacate
• aluminum decanedioate (2:3)
• Aluminum sebacate
• Decanedioic acid, aluminum salt (3:2)
• ITPKQLWJKWUWPB-UHFFFAOYSA-H
• NS00080220
• 5505-62-4
• DTXSID6063937
• EINECS 226-846-2

• Inchi： 1S/3C10H18O4.2Al/c3*11-9(12)7-5-3-1-2-4-6-8-10(13)14;;/h3*1-8H2,(H,11,12)(H,13,14);;/q;;;2*+3/p-6
• InChI Key： ITPKQLWJKWUWPB-UHFFFAOYSA-H
• SMILES： [Al+3].[Al+3].[O-]C(CCCCCCCCC(=O)[O-])=O.[O-]C(CCCCCCCCC(=O)[O-])=O.[O-]C(CCCCCCCCC(=O)[O-])=O

Computed Properties

• Exact Mass: 654.27764
• Monoisotopic Mass: 654.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 21
• Complexity: 146
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 241A^2

Experimental Properties

• Density: 1.106
• Boiling Point: 374.3°Cat760mmHg
• Flash Point: 198.3°C
• PSA: 240.78